molecular formula C8H12N2O3 B8694182 Urea, N-hydroxy-N-[1-(5-methyl-2-furanyl)ethyl]- CAS No. 123606-12-2

Urea, N-hydroxy-N-[1-(5-methyl-2-furanyl)ethyl]-

Cat. No.: B8694182
CAS No.: 123606-12-2
M. Wt: 184.19 g/mol
InChI Key: NPEPKUYRLBWTCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Urea, N-hydroxy-N-[1-(5-methyl-2-furanyl)ethyl]- is a useful research compound. Its molecular formula is C8H12N2O3 and its molecular weight is 184.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Urea, N-hydroxy-N-[1-(5-methyl-2-furanyl)ethyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Urea, N-hydroxy-N-[1-(5-methyl-2-furanyl)ethyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

123606-12-2

Molecular Formula

C8H12N2O3

Molecular Weight

184.19 g/mol

IUPAC Name

1-hydroxy-1-[1-(5-methylfuran-2-yl)ethyl]urea

InChI

InChI=1S/C8H12N2O3/c1-5-3-4-7(13-5)6(2)10(12)8(9)11/h3-4,6,12H,1-2H3,(H2,9,11)

InChI Key

NPEPKUYRLBWTCB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(O1)C(C)N(C(=O)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Acetyl-5-methylfuran oxime. 2-Acetyl 5-methylfuran (5 g, 40.3 mmole) and hydroxylamine hydrochloride (4.2 g, 60.4 mmole) were dissolved in a mixture of ethanol (20mL) and pyridine (6.5 mL) and heated at 50° C. for 2 hours. The reaction mixture was diluted with water (300 mL) and extracted twice with ethyl acetate. The organic layer was washed with 2N HCl and brine, dried over MgSO4 and concentrated in vacuo to provided 4.31 g of the desired product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
4.2 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
6.5 mL
Type
solvent
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Three

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